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The table below summarizes the available data on BMS-690514's metabolism and related pharmacokinetic

properties [1].

Property Description / Value

Metabolic Oxidation and glucuronidation [1].

Pathways

Oral Varies by species: 78% (mice), 100% (rats), 29% (dogs), 8% (monkeys). Suggests
Bioavailability potential for good human bioavailability [1].

Brain Penetration  Brain-to-plasma ratio of 1, indicating ability to cross the blood-brain barrier [1].

Caco-2 Intermediate range, with moderate potential to be a P-glycoprotein (P-gp)
Permeability substrate [1].

Common Experimental Methods for Metabolic Stability

While a specific protocol for BMS-690514 wasn't provided, the following in vitro models are standard for

assessing metabolic stability in drug discovery [2] [3].
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Method Description Key Findings from Literature
Liver Subcellular fractions rich in Robust, cost-effective; ideal for high-throughput
Microsomes cytochrome P450 (CYP) enzymes; screening of CYP-mediated metabolism.

used to study Phase | metabolism Underestimates clearance for compounds

[3]. metabolized via pathways like sulphation [3].

Hepatocytes Isolated whole liver cells containing  Considered gold standard for complete
full complement of Phase | and metabolic profiling as they capture both Phase |
Phase Il enzymes; more and Il metabolism [3].
physiologically relevant [3].

BMS-690514 Metabolism Workflow

Based on the described pathways, the general metabolic processing of BMS-690514 can be visualized as

follows:

BMS-690514 Metabolic Pathways
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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